Cas no 50767-71-0 (2,3,4-Tri-O-benzoyl-5-hydroxy-D-glucuronic Acid Methyl Ester)

• Product Name: 2,3,4-Tri-O-benzoyl-5-hydroxy-D-glucuronic Acid Methyl Ester
• CAS No: 50767-71-0
• MF: C₂₈H₂₄O₁₀
• MW: 520.484169006348
• CID: 934248
• PubChem ID: 10256118
• Update Time: 2025-07-25

2,3,4-Tri-O-benzoyl-5-hydroxy-D-glucuronic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Tri-O-benzoyl-5-hydroxy-D-glucuronic Acid Methyl Ester
• 2,3,4-Tri-O-benzoyl-
• 2,3,4-TRI-O-BENZOYL-D-GLUCURONIDE METHYL ESTER
• D-Glucuronic acid,methyl ester,2,3,4-tribenzoate
• 2,3,4,4A,5,6-HEXAHYDRO-1H-PYRAZINO[1,2-A]QUINOLINE
• DTXSID40437371
• AKOS030242577
• 50767-71-0
• methyl (2S,3S,4S,5R)-3,4,5-tribenzoyloxy-6-hydroxyoxane-2-carboxylate
• Methyl 2,3,4-tri-O-benzoyl-D-glucopyranuronate
• (3R,4S,5S,6S)-2-Hydroxy-6-(methoxycarbonyl)tetrahydro-2H-pyran-3,4,5-triyl tribenzoate

• Inchi： 1S/C28H24O10/c1-34-27(32)22-20(35-24(29)17-11-5-2-6-12-17)21(36-25(30)18-13-7-3-8-14-18)23(28(33)38-22)37-26(31)19-15-9-4-10-16-19/h2-16,20-23,28,33H,1H3/t20-,21-,22-,23+,28?/m0/s1
• InChI Key： QGJKDUIQLRJYBH-LYKLCEDHSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1C(=O)OC)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 520.13700
• Monoisotopic Mass: 520.13694696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Stability/Shelf Life: Acid Sensitive, Temperature Sensitive
• PSA: 134.66000
• LogP: 2.55340

Additional information on 2,3,4-Tri-O-benzoyl-5-hydroxy-D-glucuronic Acid Methyl Ester

Comprehensive Overview of 2,3,4-Tri-O-benzoyl-5-hydroxy-D-glucuronic Acid Methyl Ester (CAS No. 50767-71-0)

The compound 2,3,4-Tri-O-benzoyl-5-hydroxy-D-glucuronic Acid Methyl Ester (CAS No. 50767-71-0) is a chemically modified derivative of D-glucuronic acid, a naturally occurring sugar acid. This esterified form is widely utilized in pharmaceutical research, carbohydrate chemistry, and as a key intermediate in the synthesis of complex glycoconjugates. Its unique structure, featuring benzoyl protective groups and a methyl ester moiety, makes it invaluable for controlled glycosylation reactions and drug delivery systems.

In recent years, the demand for carbohydrate-based therapeutics has surged, driven by advancements in glycobiology and biopharmaceuticals. Researchers frequently search for terms like "glucuronic acid derivatives," "benzoylated sugar synthesis," and "methyl ester applications in drug development," reflecting the growing interest in this compound. Its role in modulating drug solubility and bioavailability aligns with current trends in precision medicine and targeted drug delivery.

The synthesis of 2,3,4-Tri-O-benzoyl-5-hydroxy-D-glucuronic Acid Methyl Ester involves selective esterification and protection-deprotection strategies, which are critical for maintaining stereochemical integrity. This process is often optimized for scalability, a topic frequently queried in organic chemistry forums and patent literature. Its CAS No. 50767-71-0 serves as a unique identifier in regulatory documents and commercial catalogs, ensuring traceability in supply chains.

From an SEO perspective, this compound attracts searches related to "sugar acid derivatives in cancer research" and "benzoyl-protected glucuronides," highlighting its relevance in oncology and immunotherapy. The methyl ester group also sparks interest in "prodrug design," as it can enhance membrane permeability—a hot topic in neurological drug development.

In conclusion, 2,3,4-Tri-O-benzoyl-5-hydroxy-D-glucuronic Acid Methyl Ester exemplifies the intersection of traditional organic synthesis and modern biomedical innovation. Its versatility and applicability in cutting-edge research ensure its continued prominence in scientific literature and industrial applications.